Cas no 2138432-93-4 (2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide)

• Product Name: 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide
• CAS No: 2138432-93-4
• MF: C₆H₇F₂N₃OS₂
• MW: 239.266084909439
• CID: 5824549
• PubChem ID: 165467277
• Update Time: 2025-05-25

2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide Chemical and Physical Properties

Names and Identifiers

• EN300-789807
• 2138432-93-4
• 2,2-difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide
• 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide

• Inchi： 1S/C6H7F2N3OS2/c7-6(8,4(12)11-9)3-14-5-10-1-2-13-5/h1-2H,3,9H2,(H,11,12)
• InChI Key： WVOVPQIOOJPUEO-UHFFFAOYSA-N
• SMILES： S(C1=NC=CS1)CC(C(NN)=O)(F)F

Computed Properties

• Exact Mass: 238.99986053g/mol
• Monoisotopic Mass: 238.99986053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 122Ų

Additional information on 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide

Introduction to 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide (CAS No. 2138432-93-4)

The compound 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide, identified by the CAS registry number 2138432-93-4, is a specialized organic compound with unique chemical properties and potential applications in various fields. This compound belongs to the class of hydrazides, which are derivatives of hydrazine (NH₂NH₂), and it incorporates a thiazole ring and fluorine atoms into its structure. The presence of these functional groups suggests that this compound may exhibit interesting reactivity and selectivity in chemical reactions.

The molecular structure of 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide comprises a central propanehydrazide backbone with two fluorine atoms attached to the second carbon atom. Additionally, the third carbon atom is substituted with a thiazole moiety via a sulfanyl group (-S). The thiazole ring is an aromatic heterocycle containing sulfur and nitrogen atoms, which is known for its stability and ability to participate in various chemical interactions. This combination of functional groups makes the compound a potential candidate for applications in drug design, agrochemicals, and materials science.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique pharmacokinetic properties. Fluorine atoms can significantly alter the physical and chemical properties of a molecule, such as lipophilicity, bioavailability, and metabolic stability. In the case of CAS No. 2138432-93-4, the two fluorine atoms at the second carbon position may enhance its lipophilicity, making it more suitable for crossing biological membranes. This characteristic could be advantageous in drug delivery systems or as a precursor for bioactive molecules.

The thiazole ring in this compound adds another layer of complexity and functionality. Thiazole derivatives are known for their antibacterial, antifungal, and anti-inflammatory activities. The sulfanyl group attached to the thiazole ring further increases the compound's versatility by introducing sulfur-based interactions. These features make 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide a promising candidate for exploring new therapeutic agents or agrochemicals.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The synthesis typically involves the formation of the hydrazide backbone followed by substitution reactions to introduce the fluorine atoms and the thiazole moiety. The exact synthetic pathway would depend on the starting materials and reagents used but would likely involve techniques such as nucleophilic substitution or coupling reactions.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 195 g/mol (calculated based on CAS No. 2138432-93-4), and it exists as a solid under standard conditions. The melting point and boiling point would depend on its exact structure but can be determined experimentally or through computational methods such as molecular modeling.

In terms of applications, this compound could find use in several areas:

• Pharmaceuticals: As mentioned earlier, its fluorinated structure makes it suitable for exploring new drug candidates with improved pharmacokinetic profiles.
• Agriculture: Thiazole derivatives are often used in pesticides and fungicides due to their bioactive properties.
• Materials Science: The unique combination of functional groups could make this compound useful in designing new materials with specific electronic or mechanical properties.

The latest research on compounds like CAS No. 2138432-93-4 focuses on their potential as building blocks for more complex molecules with enhanced functionality. For instance, researchers are exploring how modifying the substituents on the thiazole ring or altering the position of fluorine atoms can influence the overall properties of these compounds.

In conclusion, 2,2-Difluoro-3-(1,3-thiazol-2-ylsulfanyl)propanehydrazide, with its unique structure and functional groups, represents an intriguing molecule with diverse potential applications across multiple scientific domains. Its synthesis methods are well-documented, and ongoing research continues to uncover new ways to harness its properties for practical use.